Cas no 2228249-15-6 (1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228249-15-6
• MF: C₁₁H₁₄BrClN₂
• MW: 289.599260807037
• CID: 6029778
• PubChem ID: 165803338
• Update Time: 2025-06-10

1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• 2228249-15-6
• EN300-1908856
• [1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C11H14BrClN2/c1-10(2)5-11(10,6-14)7-3-9(13)15-4-8(7)12/h3-4H,5-6,14H2,1-2H3
• InChI Key： LPKWJITWYAKITG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1(CN)CC1(C)C)Cl

Computed Properties

• Exact Mass: 288.00289g/mol
• Monoisotopic Mass: 288.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228249-15-6)

1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2228249-15-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and chlorinated pyridine ring, a cyclopropyl group, and a tertiary amine functionality. These structural elements contribute to its potential as a lead compound in the development of new therapeutic agents.

The synthesis of 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine has been extensively studied in recent years. The compound can be synthesized through a multi-step process involving the formation of the brominated and chlorinated pyridine ring, followed by the introduction of the cyclopropyl group and the amine functionality. The synthetic route often involves palladium-catalyzed cross-coupling reactions and reductive amination steps, which are well-established techniques in organic synthesis.

In terms of its biological activity, 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown activity against other protein targets relevant to neurological disorders and inflammatory diseases.

The pharmacokinetic properties of 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development. The compound's lipophilicity and solubility have been optimized through structural modifications, enhancing its bioavailability and reducing potential side effects.

Clinical trials are an essential step in the drug development process, and early-stage studies involving 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. Further clinical trials are planned to assess its therapeutic potential in specific disease indications.

The potential applications of 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine are diverse and promising. In addition to its use as a therapeutic agent, the compound may also serve as a valuable tool in basic research for understanding disease mechanisms. Its unique structure and biological activity make it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, 1-(5-bromo-2-chloropyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228249-15-6) represents a significant advancement in the field of medicinal chemistry. Its synthesis, biological activity, pharmacokinetic properties, and potential applications highlight its importance as a lead compound for drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.